Cas no 113458-71-2 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-71-2x300.png)
113458-71-2 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-71-2
Molecular Formula:C17H17N7O4
Molecular Weight:383.36138
CID:234489
PubChem ID:3087155
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-
- 3-Hydroxy-6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- 113458-71-2
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-6,8-dimethyl-
- DTXSID10921075
-
- InChIKey: BAMVLBHHBHCNAL-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H17N7O4/c1-9-11(12(25)24(21-9)10-7-5-4-6-8-10)17-13(19-20-15(27)18-17)22(2)16(28)23(3)14(17)26/h4-8,21H,1-3H3,(H2,18,20,27)
- SMILES: C1C=CC(N2NC(C)=C(C34C(=O)N(C)C(=O)N(C)C3=NNC(N4)=O)C2=O)=CC=1
Computed Properties
- Exact Mass: 383.13441
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 383.13420205g/mol
- Heavy Atom Count: 28
- Complexity: 844
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 126.45
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
-
1. An integrative omics perspective for the analysis of chemical signals in ecological interactions†A. E. Brunetti,F. Carnevale Neto,M. C. Vera,C. Taboada,D. P. Pavarini,A. Bauermeister,N. P. Lopes Chem. Soc. Rev., 2018,47, 1574-1591
-
Jian Chen,Liyuan Zhang,Jian-Hong Xu Lab Chip, 2017,17, 4220-4224
-
Mohamed Akssira,Damijan Knez,Gérald Guillaumet,Stanislav Gobec,Mohamed Abarbri New J. Chem., 2019,43, 9961-9968
-
Ryo Onishi,Shinnosuke Ohashi,Hirotaka Ogawa J. Mater. Chem. C, 2022,10, 6444-6455
-
Faisal Kholiya,Subarna Maiti,Sanna Kotrappanavar Nataraj RSC Adv., 2016,6, 61716-61724
-
8. Back matter
-
Nikolay Shevchenko,Jeremy Villafuerte,Huitao Ling,Christopher J. Walkling,Derek D. Zhang,Benjamin G. Harvey,Mark Mascal Sustainable Energy Fuels, 2023,7, 569-573
-
Kosuke Sato,Hidenori Aihara RSC Adv., 2023,13, 11794-11799
113458-71-2 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
- 398-21-0(4-Bromo-4'-fluorobiphenyl)
- 88-95-9(o-Phthaloyl dichloride)
- 461-98-3(2,6-Dimethylpyrimidin-4-amine)
- 462-10-2(DL-Homocystine)
- 500-38-9(Nordihydroguaiaretic acid)
- 394-47-8(2-Fluorobenzonitrile)
- 2525-05-5(4-Butyl-1,2-dihydroxy benzene)
- 2941-62-0(2-methyl-1,3-benzothiazol-6-amine)
- 105-95-3(1,4-Dioxacycloheptadecane-5,17-dione)
- 423-82-5(2-(N-Ethylperfluorooctanesulfonamido)ethyl acrylate)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/
